Cas no 1339726-89-4 (5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1339726-89-4
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 5794396
• PubChem ID: 63382992
• Update Time: 2025-10-19

5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012689222
• 1339726-89-4
• 5-[(3-methylphenyl)methyl]-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1119728
• 5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C11H10N2O3/c1-7-3-2-4-8(5-7)6-9-12-10(11(14)15)13-16-9/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： LVMVHECHYCPERB-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC=C(C)C=2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid

5-(3-Methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic Acid (CAS No. 1339726-89-4): A Comprehensive Overview

5-(3-Methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1339726-89-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid is characterized by a central 1,2,4-oxadiazole ring linked to a substituted benzene ring through a methyl group. The presence of the methyl group on the benzene ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The carboxylic acid functional group further enhances its potential for forming salts and esters, making it a valuable intermediate in various synthetic pathways.

The synthesis of 5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid has been extensively studied and optimized over the years. One common approach involves the cyclization of an appropriate nitrile oxide with a substituted acetonitrile derivative. This method typically proceeds via an intramolecular [3+2] cycloaddition reaction, yielding the desired oxadiazole ring. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes, such as using metal-free catalysts and microwave-assisted reactions.

In terms of biological activity, 5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid has shown promising results in several areas. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in the inflammatory response. Additionally, it has been investigated for its antitumor properties, with some reports suggesting that it can induce apoptosis in cancer cells by modulating specific signaling pathways.

The pharmacological profile of 5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid is further enhanced by its favorable physicochemical properties. Its solubility and stability make it suitable for formulation into various dosage forms, including oral tablets and injectable solutions. Moreover, its low toxicity and high selectivity towards target proteins make it an attractive candidate for drug development.

Recent research has also explored the use of 5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid as a scaffold for designing novel therapeutic agents. For instance, modifications to the benzene ring or the carboxylic acid group have led to the discovery of compounds with enhanced potency and reduced side effects. These derivatives are currently being evaluated in preclinical studies for their efficacy in treating conditions such as chronic pain and neurodegenerative diseases.

In conclusion, 5-(3-methylphenyl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1339726-89-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further investigation and development. As research in this area continues to advance, we can expect to see more innovative applications of this compound in the future.